N-[(1S)-1-Phenylpropyl]-1-prop-2-enoylpiperidine-4-carboxamide

• IUPAC Name: N-[(1S)-1-phenylpropyl]-1-prop-2-enoylpiperidine-4-carboxamide
• InChI: InChI=1S/C18H24N2O2/c1-3-16(14-8-6-5-7-9-14)19-18(22)15-10-12-20(13-11-15)17(21)4-2/h4-9,15-16H,2-3,10-13H2,1H3,(H,19,22)/t16-/m0/s1
• InChI Key: GRBNXUQPMYDPNU-INIZCTEOSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)NC(=O)C2CCN(CC2)C(=O)C=C
• Isomeric SMILES: CC[C@@H](C1=CC=CC=C1)NC(=O)C2CCN(CC2)C(=O)C=C
• Molecular Formula: C18H24N2O2
• Molecular Weight: 300.4 g/mol
• CAS No.: 2361586-47-0

Description

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Synthesis Analysis

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Molecular Structure Analysis

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Physical and Chemical Properties Analysis

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